Cas no 1946822-39-4 (tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate)

Tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its pyrazole core and protected ester functionality. The tert-butyl ester group enhances stability, facilitating handling and storage, while the 5-amino-3-methylpyrazole moiety offers reactivity for further derivatization, such as heterocyclic coupling or functional group transformations. This compound is commonly employed in pharmaceutical and agrochemical research for constructing biologically active molecules. Its structural features enable precise modifications, making it useful in the development of targeted compounds. The balance of reactivity and stability ensures efficient integration into multi-step synthetic routes.

tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate structure

1946822-39-4 structure

Product Name:tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate

CAS No:1946822-39-4

MF:C₁₀H₁₇N₃O₂

MW:211.260882139206

CID:5869859

PubChem ID:125725550

Update Time:2025-05-26

tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate
- EN300-1154143
- 1946822-39-4
- Inchi： 1S/C10H17N3O2/c1-7-5-8(11)13(12-7)6-9(14)15-10(2,3)4/h5H,6,11H2,1-4H3
- InChI Key： JGXFHNOQHPPKNS-UHFFFAOYSA-N
- SMILES： O(C(CN1C(=CC(C)=N1)N)=O)C(C)(C)C

Computed Properties

Exact Mass: 211.132076794g/mol
Monoisotopic Mass: 211.132076794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 70.1Å²

tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1154143-0.05g	tert-butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate	1946822-39-4	0.05g	$792.0	2023-06-09
Enamine	EN300-1154143-0.1g	tert-butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate	1946822-39-4	0.1g	$829.0	2023-06-09
Enamine	EN300-1154143-0.25g	tert-butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate	1946822-39-4	0.25g	$867.0	2023-06-09
Enamine	EN300-1154143-0.5g	tert-butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate	1946822-39-4	0.5g	$905.0	2023-06-09
Enamine	EN300-1154143-1.0g	tert-butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate	1946822-39-4	1g	$943.0	2023-06-09
Enamine	EN300-1154143-2.5g	tert-butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate	1946822-39-4	2.5g	$1848.0	2023-06-09
Enamine	EN300-1154143-5.0g	tert-butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate	1946822-39-4	5g	$2732.0	2023-06-09
Enamine	EN300-1154143-10.0g	tert-butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate	1946822-39-4	10g	$4052.0	2023-06-09

tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate Related Literature

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Additional information on tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate

Research Brief on tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate (CAS: 1946822-39-4): Recent Advances and Applications

The compound tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate (CAS: 1946822-39-4) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound serves as a key intermediate in the development of novel heterocyclic compounds, which are pivotal in designing drugs with enhanced pharmacokinetic properties.

Recent studies have highlighted the efficient synthetic routes for tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate, emphasizing its role as a building block for pyrazole derivatives. Pyrazole-based compounds are known for their broad-spectrum biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The tert-butyl ester group in this compound enhances its stability and solubility, making it a favorable candidate for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in synthesizing novel kinase inhibitors. The study revealed that derivatives of tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate exhibited potent inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. These findings underscore the compound's potential as a scaffold for developing targeted cancer therapies.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized to develop antimicrobial agents. The study showcased its efficacy in generating derivatives with enhanced activity against drug-resistant bacterial strains. The structural flexibility of the pyrazole ring allows for the incorporation of various pharmacophores, thereby broadening its therapeutic scope.

Ongoing research is exploring the compound's applications in neurodegenerative diseases. Preliminary data suggest that its derivatives may modulate key pathways involved in neuroinflammation and oxidative stress, offering a promising avenue for treating conditions like Alzheimer's disease. However, further in vivo studies are required to validate these findings.

In conclusion, tert-Butyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate (CAS: 1946822-39-4) represents a versatile and valuable intermediate in drug discovery. Its ability to serve as a scaffold for diverse bioactive compounds positions it as a critical tool in the development of next-generation therapeutics. Future research should focus on optimizing its synthetic pathways and expanding its applications in addressing unmet medical needs.